Cas no 1806419-24-8 (Methyl 3-bromo-5-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 3-bromo-5-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1806419-24-8
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4950974
• Update Time: 2025-10-23

Methyl 3-bromo-5-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-3-18-12(15)5-4-9-6-10(13(16)17-2)8-11(14)7-9/h6-8H,3-5H2,1-2H3
• InChI Key： IDZIKMNJODFZMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Methyl 3-bromo-5-(3-ethoxy-3-oxopropyl)benzoate

Comprehensive Analysis of Methyl 3-bromo-5-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806419-24-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, Methyl 3-bromo-5-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806419-24-8) has garnered significant attention due to its versatile applications and unique structural properties. This compound, characterized by its brominated aromatic ester and ethoxy carbonyl side chain, serves as a critical building block in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in drug discovery, material science, and specialty chemicals, aligning with trends like green chemistry and sustainable synthesis.

The molecular structure of Methyl 3-bromo-5-(3-ethoxy-3-oxopropyl)benzoate combines a benzoate core with strategic functional groups, enabling diverse reactivity. The bromo substituent at the 3-position facilitates cross-coupling reactions (e.g., Suzuki or Heck reactions), while the ester and ethoxy carbonyl moieties offer sites for hydrolysis or nucleophilic substitution. Such features make it invaluable for constructing complex molecules, particularly in API (Active Pharmaceutical Ingredient) development. Recent literature highlights its role in synthesizing biaryl derivatives, a class of compounds with applications in oncology and neurology.

From an industrial perspective, demand for CAS 1806419-24-8 has risen alongside advancements in high-throughput screening and combinatorial chemistry. Companies specializing in custom synthesis and contract research often list this compound in catalogs targeting small-molecule libraries. Its stability under standard storage conditions (typically 2–8°C in inert atmospheres) further enhances its practicality. Notably, the compound’s low ecotoxicity profile aligns with regulatory frameworks like REACH, addressing growing consumer concerns about environmental impact.

Emerging discussions in scientific forums often link Methyl 3-bromo-5-(3-ethoxy-3-oxopropyl)benzoate to photocatalysis and flow chemistry—two hot topics in modern synthetic methodologies. Its compatibility with visible-light-mediated reactions (a trending area in renewable energy-driven synthesis) has been explored in recent patents. Additionally, computational studies using AI-assisted retrosynthesis tools frequently identify this compound as a viable intermediate for fragment-based drug design, reflecting its relevance in digital chemistry workflows.

Quality control protocols for CAS 1806419-24-8 typically involve HPLC purity analysis (>98%) and NMR spectroscopy to verify structural integrity. Suppliers emphasize batch-to-batch consistency, catering to stringent requirements from GMP-certified facilities. For researchers, understanding its solubility parameters (e.g., in DMSO or dichloromethane) is crucial for reaction optimization—a common query in online chemistry communities like ResearchGate or LinkedIn groups.

Looking ahead, the compound’s potential in bioconjugation and proteolysis-targeting chimera (PROTAC) applications positions it at the forefront of targeted drug delivery innovation. As industries prioritize cost-effective scalability, synthetic routes involving catalytic bromination or microwave-assisted esterification are being optimized. These developments resonate with broader market shifts toward precision medicine and personalized therapeutics, where intermediates like Methyl 3-bromo-5-(3-ethoxy-3-oxopropyl)benzoate play pivotal roles.